N-(benzo[d][1,3]dioxol-5-yl)-3-(cyclopropanecarboxamido)benzofuran-2-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-(cyclopropanecarbonylamino)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H16N2O5/c23-19(11-5-6-11)22-17-13-3-1-2-4-14(13)27-18(17)20(24)21-12-7-8-15-16(9-12)26-10-25-15/h1-4,7-9,11H,5-6,10H2,(H,21,24)(H,22,23)
• InChI Key: ZFGRNQLODIHJBP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H16N2O5
• Molecular Weight: 364.4 g/mol
• CAS No.: 872612-83-4

Description

N-(benzo[d][1,3]dioxol-5-yl)-3-(cyclopropanecarboxamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C20H16N2O5 and its molecular weight is 364.357. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

N-(benzo[d][1,3]dioxol-5-yl)-3-(cyclopropanecarboxamido)benzofuran-2-carboxamide is a compound that can be involved in various synthetic processes to form novel derivatives with potential biological activities. For instance, tetrahydrobenzofuran derivatives were obtained through an unprecedented transformation involving N-(5,6,7,8-tetrahydro-2,5-dioxo-2H-1-benzopyran-3-yl)benzamides, which were further converted into 2-hydroxy-2-(4-oxo-2-phenyl-4,5-dihydro-1,3-oxazol-5-yl)cyclohexane-1,3-diones by dimethyldioxirane oxidation (Lévai et al., 2002). Similarly, novel 5-(benzofuran-2-yl)-N'-(2-substituted-4-oxothiazolidin-3-yl)-1-phenyl-1H-pyrazole-3-carboxamide derivatives were synthesized, showcasing the versatility of related benzofuran derivatives in the creation of new chemical entities with potential antimicrobial activity (Idrees et al., 2019).

Biological Evaluation and Medicinal Chemistry

The exploration of benzofuran carboxamide derivatives extends into the realm of biological evaluation, where compounds like 3-(glycinamido)-benzofuran-2-carboxamide and 3-(β-alanamido)-benzofuran-2-carboxamide derivatives have been synthesized and assessed for their antimicrobial, anti-inflammatory, and radical scavenging activities. These studies contribute to the development of new bioactive chemical entities (Lavanya et al., 2017). Furthermore, the synthetic strategy leveraging microwave-assisted one-pot parallel approach has facilitated the creation of benzofuran-2-carboxamides bearing anti-inflammatory, analgesic, and antipyretic agents, highlighting the compound's potential in therapeutic applications (Xie et al., 2014).

Advanced Synthesis and Catalysis

In addition to its applications in medicinal chemistry, this compound and its derivatives are valuable in advanced synthetic methods. For example, the Rhodium(I)-catalyzed oxidative cycloaddition of benzamides and alkynes via C-H/N-H activation represents an innovative approach in organic synthesis, opening new avenues for constructing complex molecular architectures (Hyster & Rovis, 2010).